Cas no 2171947-56-9 (2-1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171947-56-9
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5754572
• PubChem ID: 165597910
• Update Time: 2025-05-22

2-1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1596344
• 2-[1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetic acid
• 2171947-56-9
• 2-1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid

• Inchi： 1S/C11H19N3O3/c1-3-10-9(8-11(15)16)12-13-14(10)6-5-7-17-4-2/h3-8H2,1-2H3,(H,15,16)
• InChI Key： RVYLOPHLVQGHOO-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(CC(=O)O)N=N1)CC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid

2-1-(3-Ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic Acid: A Comprehensive Overview

The compound 2-1-(3-Ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid, with the CAS number 2171947-56-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this molecule is characterized by a triazole ring system substituted with an ethoxypropyl group and an ethyl group, along with an acetic acid moiety. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in various therapeutic areas. For instance, research has shown that triazoles can act as inhibitors of certain enzymes, making them promising candidates for the treatment of diseases such as cancer, inflammation, and infectious diseases. The presence of the acetic acid group in this compound further enhances its potential as a bioactive molecule, as it can participate in hydrogen bonding interactions with biological targets.

The synthesis of 2-1-(3-Ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid involves a multi-step process that typically includes the formation of the triazole ring followed by substitution reactions to introduce the desired substituents. The use of transition metal catalysts, such as copper or iron complexes, has been reported to facilitate the formation of triazole rings through click chemistry reactions. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the final product.

In terms of biological activity, this compound has been evaluated in various in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit specific kinase enzymes, which are often overexpressed in cancer cells. Additionally, it has shown anti-inflammatory properties by modulating cytokine production in immune cells. These findings suggest that this compound could be a valuable lead for developing novel therapeutics targeting inflammatory disorders and cancer.

The pharmacokinetic properties of 2-1-(3-Ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid have also been investigated. Studies indicate that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These characteristics are favorable for oral administration, as they contribute to efficient absorption and distribution within the body. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity.

From an environmental perspective, the ecological impact of this compound has been a topic of interest. Research suggests that it undergoes biodegradation under aerobic conditions, minimizing its persistence in the environment. This is particularly important for ensuring the sustainability of pharmaceutical compounds and reducing their ecological footprint.

In conclusion, 2-1-(3-Ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in treating various diseases while addressing challenges related to bioavailability and toxicity. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound serves as a testament to the innovative approaches being taken to develop next-generation therapeutics.